![molecular formula C10H8ClNO4 B2396183 (8-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid CAS No. 883547-77-1](/img/structure/B2396183.png)
(8-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
Overview
Description
“(8-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid” is a compound with the molecular weight of 255.66 . It is also known as "3-(6-Chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)propanoic acid" .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The InChI code for this compound is "1S/C11H10ClNO4/c12-7-1-2-9-8 (5-7)13 (4-3-11 (15)16)10 (14)6-17-9/h1-2,5H,3-4,6H2, (H,15,16)" .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Medicinal Chemistry and Drug Development
(a) Anti-inflammatory Agents: The acetic acid derivative has shown promise as an anti-inflammatory agent. Researchers are investigating its potential to modulate inflammatory pathways, making it a candidate for drug development in conditions such as arthritis, inflammatory bowel disease, and autoimmune disorders .
(b) Anticancer Properties: Preclinical studies suggest that this compound exhibits cytotoxic effects against cancer cells. Researchers are exploring its mechanisms of action and evaluating its potential as an anticancer drug. Further studies are needed to determine its efficacy and safety .
Agrochemicals and Crop Protection
(a) Herbicides: The compound’s structural features make it an interesting candidate for herbicide development. Researchers are studying its impact on weed growth and its selectivity towards target plants. If successful, it could contribute to sustainable agriculture practices .
Materials Science and Organic Electronics
(a) Organic Semiconductors: The unique heterocyclic core of this compound lends itself to applications in organic electronics. Researchers are investigating its use as an organic semiconductor in devices like organic field-effect transistors (OFETs) and organic photovoltaics (solar cells) .
Coordination Chemistry and Metal Complexes
(a) Ligands for Metal Ions: The carboxylic acid functionality allows for coordination with metal ions. Researchers are designing metal complexes using this compound as a ligand. These complexes may find applications in catalysis, sensors, and materials science .
Environmental Chemistry and Water Treatment
(a) Water-Soluble Derivatives: Researchers are modifying the compound to enhance its water solubility. These derivatives could be explored for water treatment applications, such as removing heavy metals or organic pollutants from contaminated water .
Computational Chemistry and Molecular Modeling
(a) Quantum Chemical Studies: Computational chemists are using density functional theory (DFT) and molecular dynamics simulations to understand the electronic structure, reactivity, and stability of this compound. Insights gained from these studies inform its potential applications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(8-chloro-3-oxo-1,4-benzoxazin-4-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO4/c11-6-2-1-3-7-10(6)16-5-8(13)12(7)4-9(14)15/h1-3H,4-5H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOVMHVYWEWLWKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=C(O1)C(=CC=C2)Cl)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(8-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(2,3-dichlorophenyl)-2-(furan-2-yl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B2396107.png)
![5'-Fluorospiro[cyclopropane-1,3'-indoline] hydrochloride](/img/structure/B2396108.png)
![5-(1,3-benzodioxol-5-ylmethylene)-2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3,5-dihydro-4H-imidazol-4-one](/img/structure/B2396109.png)
![2-(3,4-dimethylphenyl)-8-(piperidine-1-carbonyl)-2H-pyrazolo[4,3-c]quinolin-3(5H)-one](/img/structure/B2396118.png)
![Methyl ({6-[(anilinocarbonyl)amino]-2-phenylquinolin-4-yl}oxy)acetate](/img/structure/B2396122.png)